Cas no 2034329-00-3 (3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea)
2034329-00-3 structure
Product Name:3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea
CAS No:2034329-00-3
MF:C19H19F3N4O2
MW:392.374974489212
CID:5334202
Update Time:2023-11-21
3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea
- 1-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
- 3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea
-
- Inchi: 1S/C19H19F3N4O2/c1-12-17(16-7-4-10-28-16)13(2)26(25-12)9-8-23-18(27)24-15-6-3-5-14(11-15)19(20,21)22/h3-7,10-11H,8-9H2,1-2H3,(H2,23,24,27)
- InChI Key: PSUDDUQVRUHHNU-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)NC(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 534
- XLogP3: 3.3
- Topological Polar Surface Area: 72.1
3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-7367-2μmol |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-5μmol |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-10μmol |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-20μmol |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-1mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-2mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-3mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-4mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-5mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7367-10mg |
3-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}-1-[3-(trifluoromethyl)phenyl]urea |
2034329-00-3 | 10mg |
$79.0 | 2023-09-08 |
3-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}-1-3-(trifluoromethyl)phenylurea Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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